Cas no 799262-38-7 (4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid)

• Product Name: 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid
• CAS No: 799262-38-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD05237211
• CID: 556792
• PubChem ID: 3155251
• Update Time: 2025-11-02

4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(5-Methyl-1H-tetrazol-1-yl)phenyl)acetic acid
• [4-(5-Methyl-tetrazol-1-yl)-phenyl]-acetic acid
• 4-(5-METHYL-TETRAZOL-1-YL)-PHENYL]-ACETIC ACID
• Benzeneacetic acid,4-(5-methyl-1H-tetrazol-1-yl)-
• [4-(5-methyl-1H-tetrazol-1-yl)phenyl]acetic acid(SALTDATA: FREE)
• Benzeneacetic acid,4-(5-methyl-1H-tetrazol-1-yl)-(9ci)
• 2-(4-(5-Methyl-1H-tetrazol-1-yl)phenyl)aceticacid
• HMS2632F17
• BAS 07016865
• [4-(5-methyl-1H-tetrazol-1-yl)phenyl]acetic acid
• SCHEMBL11958558
• CHEMBL1305844
• [4-(5-Methyl-1H-tetraazol-1-yl)phenyl]acetic acid, AldrichCPR
• MFCD05237211
• SR-01000325747-1
• SMR000277665
• 2-[4-(5-METHYL-1H-1,2,3,4-TETRAAZOL-1-YL)PHENYL]ACETIC ACID
• MLS000716148
• Benzeneacetic acid, 4-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)-
• benzeneacetic acid, 4-(5-methyl-1h-tetrazol-1-yl)-
• BS-38473
• FT-0677289
• DTXSID30390062
• AKOS000303036
• CS-0313879
• 799262-38-7
• JFLVCYOJCVLGDE-UHFFFAOYSA-N
• 2-[4-(5-methyltetrazol-1-yl)phenyl]acetic acid
• SR-01000325747
• [4-(5-methyl-1,2,3,4-tetrazol-1-yl)phenyl]acetic acid
• BENZENEACETIC ACID, 4-(5-METHYL-1H-TETRAZOL-1-YL)- (9CI)
• DB-016957
• STK501690
• 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid

• MDL： MFCD05237211
• Inchi： 1S/C10H10N4O2/c1-7-11-12-13-14(7)9-4-2-8(3-5-9)6-10(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： JFLVCYOJCVLGDE-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)N1C(C)=NN=N1)=O

Computed Properties

• Exact Mass: 218.08
• Monoisotopic Mass: 218.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 450.3±47.0 °C at 760 mmHg
• Flash Point: 226.1±29.3 °C
• Refractive Index: 1.672
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid

Comprehensive Guide to 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid (CAS No. 799262-38-7): Properties, Applications, and Market Insights

4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid (CAS 799262-38-7) is a specialized tetrazole derivative gaining attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a phenylacetic acid backbone with a 5-methyltetrazole moiety, making it valuable for various applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids in drug design, a hot topic in modern medicinal chemistry.

The growing demand for heterocyclic compounds in drug development has positioned 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid as a compound of significant interest. Recent studies highlight its potential in addressing current challenges in metabolic disease treatment and anti-inflammatory drug development, two areas receiving substantial attention in 2024. The compound's hydrogen bonding capacity and metabolic stability make it particularly valuable for creating more effective pharmaceutical agents.

From a chemical perspective, 799262-38-7 demonstrates several notable characteristics. The tetrazole ring contributes to its lipophilicity and hydrogen bonding potential, while the phenylacetic acid portion offers opportunities for further molecular modifications. This dual functionality explains why researchers frequently ask about "tetrazole derivatives in drug design" and "improving drug bioavailability" - key search terms in pharmaceutical chemistry circles.

The synthesis of 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid typically involves cycloaddition reactions, with recent advancements focusing on more sustainable production methods. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles, another trending topic in chemical research. The compound's crystalline structure and solubility profile make it particularly suitable for formulation development, addressing common questions about "improving drug solubility" and "formulation challenges".

In biochemical applications, CAS 799262-38-7 shows promise as a molecular scaffold for developing enzyme inhibitors. Its structural features allow for specific interactions with biological targets, making it relevant to current research into "targeted therapies" and "precision medicine". The compound's metabolic stability also addresses the frequent query about "extending drug half-life" in medicinal chemistry forums.

The market for tetrazole-containing compounds like 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid has shown steady growth, particularly in the contract research organization sector. Pharmaceutical companies are increasingly outsourcing specialized chemical synthesis, making high-quality compounds like 799262-38-7 valuable commodities. This trend corresponds with search patterns showing increased interest in "custom synthesis services" and "research chemical suppliers".

Quality control for 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research, addressing common concerns about "chemical purity standards" and "analytical method validation". The compound's stability under various conditions is another frequently researched aspect.

Future research directions for CAS 799262-38-7 may explore its potential in cocrystal formation and drug delivery systems, two emerging areas in pharmaceutics. The compound's hydrogen bond donor/acceptor properties make it particularly suitable for such applications. This aligns with growing scientific interest in "novel drug formulations" and "advanced delivery technologies", as reflected in recent publication and search trends.

For researchers working with 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid, proper storage conditions and handling procedures are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be followed, consistent with queries about "chemical storage best practices". The compound's physicochemical properties suggest stability under typical laboratory conditions.

The intellectual property landscape surrounding 799262-38-7 reflects its potential value, with several patents referencing related structures. This patent activity corresponds to increasing searches for "pharmaceutical patents" and "drug development intellectual property". The compound's structural versatility makes it a valuable asset in medicinal chemistry programs worldwide.

In conclusion, 4-(5-methyl-1H-tetrazol-1-yl)phenylacetic Acid represents an important chemical building block with diverse applications in pharmaceutical research. Its unique combination of tetrazole functionality and carboxylic acid derivative properties addresses multiple current research needs, from drug design to formulation science. As the chemical and pharmaceutical industries continue to evolve, compounds like CAS 799262-38-7 will likely play increasingly important roles in addressing modern therapeutic challenges.